Cas no 104147-69-5 (Benzene,1-(3-bromopropoxy)-2-nitro-)

• Product Name: Benzene,1-(3-bromopropoxy)-2-nitro-
• CAS No: 104147-69-5
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 213241
• PubChem ID: 7172300
• Update Time: 2025-04-19

Benzene,1-(3-bromopropoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(3-bromopropoxy)-2-nitro-
• 1-(3-Bromopropoxy)-2-nitrobenzene
• 2-NITROPHENOXYPROPYLBROMIDE
• 1-(3-Bromopropoxy)-2-nitrobenzene, 90+%
• 1-(3-BroMopropoxy)-2-nitrobenzene, 90+% 5GR
• DTXSID70428292
• SCHEMBL1942075
• 104147-69-5
• 1-(3-bromo-propoxy)-2-nitro-benzene
• HPZBIRIHQKSGGT-UHFFFAOYSA-N
• CS-0254788

• Inchi： 1S/C9H10BrNO3/c10-6-3-7-14-9-5-2-1-4-8(9)11(12)13/h1-2,4-5H,3,6-7H2
• InChI Key： HPZBIRIHQKSGGT-UHFFFAOYSA-N
• SMILES： BrCCCOC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.98400
• Monoisotopic Mass: 258.984406
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.516
• Melting Point: 36-39 °C
• Boiling Point: 131-132 °C (0.5 mmHg)
• Flash Point: 150 °C
• Refractive Index: 1.572
• PSA: 55.05000
• LogP: 3.28180
• Solubility: Not available

Benzene,1-(3-bromopropoxy)-2-nitro- Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S37/39-26